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Compound of Interest

Compound Name:
2-(2-Oxo-benzooxazol-3-yl)-

propionic acid

CAS No.: 13610-53-2

Cat. No.: B077006

Get Quote

Executive Summary
This technical guide provides a comprehensive structural analysis of 2-(2-Oxo-benzooxazol-3-
yl)-propionic acid, a pivotal intermediate in the synthesis of auxinic herbicides (e.g.,

Fenoxaprop-P) and non-steroidal anti-inflammatory drug (NSAID) precursors. Unlike its linear

isomer [3-(2-oxo-benzooxazol-3-yl)-propionic acid], this molecule possesses a chiral center at

the

-carbon, necessitating rigorous stereochemical characterization. This document details the
physicochemical architecture, synthetic pathways, and spectroscopic validation protocols
required for high-purity isolation and identification.

Molecular Architecture & Physicochemical Identity
The core scaffold consists of a benzoxazol-2(3H)-one (often referred to as 2-benzoxazolinone)

fused to a propionic acid moiety at the nitrogen atom (position 3).
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Parameter Specification

IUPAC Name 2-(2-oxo-1,3-benzoxazol-3-yl)propanoic acid

Molecular Formula

Molecular Weight 207.18 g/mol

Chirality
One asymmetric center at

(racemic or enantiopure)

Key Functional Groups
Cyclic Carbamate (Carbamate-like lactam),

Carboxylic Acid

pKa (Predicted)
~3.8 (Carboxylic acid), ~9.5 (Benzoxazolinone

NH - masked)

LogP (Predicted) 1.2 – 1.5

Stereochemical Considerations
The attachment of the benzoxazolinone nitrogen to the C2 position of the propionic acid chain

creates a chiral center.

(R)-Enantiomer: Often the biologically active form in auxinic herbicide analogs.

(S)-Enantiomer: Typically the distomer in agrochemical applications.

Synthetic Pathways & Process Optimization
The primary challenge in synthesizing this molecule is controlling Regioselectivity (N- vs. O-

alkylation) and Enantiopurity.

The Ambident Nucleophile Challenge
The benzoxazolinone anion is an ambident nucleophile. Resonance delocalization allows

negative charge density on both the Nitrogen and the Carbonyl Oxygen.

N-Alkylation (Thermodynamic Product): Favored by soft electrophiles and polar aprotic

solvents (DMF, DMSO) which solvate the cation, leaving the "naked" nitrogen anion free to
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attack.

O-Alkylation (Kinetic Product): Can occur with hard electrophiles or in protic solvents, leading

to the unstable lactim ether.

Optimized Synthetic Workflow
The standard protocol involves the nucleophilic substitution of a 2-halopropionate ester

followed by hydrolysis.

2-Benzoxazolinone
(Core Scaffold)

Intermediate Ester
(Racemic)

N-Alkylation (SN2)

Ethyl 2-chloropropionate
(+ K2CO3 / DMF)

Acid Hydrolysis
(HCl / Dioxane)

Deprotection 2-(2-Oxo-benzooxazol-3-yl)-
propionic acid (Racemic)

Chiral Resolution
(Chiral HPLC or Salt Formation)

Optical Purification

Click to download full resolution via product page

Figure 1: Synthetic pathway emphasizing the N-alkylation route and subsequent hydrolysis.

Critical Protocol Note: To minimize O-alkylation, maintain the reaction temperature between

60–80°C. Higher temperatures increase the proportion of the O-alkylated byproduct.

Structural Elucidation (Spectroscopy)[2]
Distinguishing the 2-substituted (branched) isomer from the 3-substituted (linear, beta-alanine

derivative) isomer is the primary analytical objective.

Nuclear Magnetic Resonance (NMR)
The

H NMR spectrum provides definitive proof of the branching at the alpha position.
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Signal
2-Isomer
(Branched)

3-Isomer (Linear
Control)

Structural Insight

Methyl (

)

Doublet (

1.6–1.8 ppm)

None (or triplet if ethyl

ester)

The doublet confirms

the

connectivity.

Alpha Proton (

)

Quartet (

4.9–5.2 ppm)

Triplet (

~2.8 ppm)

The quartet at ~5.0

ppm is deshielded by

both the N and COOH

groups.

Beta Protons (

)
None

Triplet (

~4.1 ppm)

Linear isomer shows

distinct

triplet.

Aromatic Region
Multiplet (4H,

7.0–7.4 ppm)

Multiplet (4H,

7.0–7.4 ppm)

Characteristic of the

benzoxazole ring.

Infrared Spectroscopy (FT-IR)
The molecule exhibits a unique "dual carbonyl" signature.

Cyclic Carbamate (Lactam): A sharp, intense band at 1750–1780 cm⁻¹. This high frequency

is characteristic of the strained 5-membered ring fused to the benzene.

Carboxylic Acid: A broader band at 1700–1725 cm⁻¹.

OH Stretch: Broad absorption at 2500–3300 cm⁻¹ (O-H stretch of carboxylic acid dimer).

Mass Spectrometry (MS)
Molecular Ion (

): m/z 207.

Base Peak: Often m/z 162 (Loss of -COOH) or m/z 135 (Benzoxazolinone core after alkyl

chain cleavage).
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Fragmentation Logic: The loss of

(44 Da) is common for carboxylic acids, but the benzoxazolinone ring is highly stable.

Analytical Methodologies: Chiral Separation
Since the synthesis yields a racemate, separating the enantiomers is critical for biological

evaluation.

Chiral HPLC Protocol
Column: Polysaccharide-based stationary phases (e.g., Chiralpak AD-H or OD-H).

Mobile Phase: Hexane : Isopropanol (with 0.1% TFA to suppress ionization of the carboxylic

acid).

Detection: UV at 280 nm (absorption max of benzoxazolinone).

Chromatogram Output

Racemic Sample
(Dissolved in Mobile Phase)

Chiral Column
(Amylose tris-3,5-dimethylphenylcarbamate)

PDA Detector
(280 nm)

Peak 1: (R)-Isomer
(Retention: t1)

Peak 2: (S)-Isomer
(Retention: t2)

Click to download full resolution via product page

Figure 2: Workflow for the chiral resolution of the enantiomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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